Cas no 2034406-94-3 (1-({1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one)

• Product Name: 1-({1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one
• CAS No: 2034406-94-3
• MF: C₁₈H₂₀ClN₅O₃
• MW: 389.8361
• CID: 5349986
• Update Time: 2025-11-01

1-({1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-((1-(1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one
• 1-({1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

• Inchi： 1S/C18H20ClN5O3/c1-27-16-5-4-12(19)7-15(16)18(26)23-10-14(11-23)24-9-13(20-21-24)8-22-6-2-3-17(22)25/h4-5,7,9,14H,2-3,6,8,10-11H2,1H3
• InChI Key： WOAZQFJFTIPHDJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])C(N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])N2C(C([H])([H])C([H])([H])C2([H])[H])=O)N=N1)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 573
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-({1-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

Exploring the Chemical and Biological Potential of 1-{[1-(5-Chloro-2-Methoxybenzoyl)Azetidin-3-Yl]-1H-Triazolylmethyl}Pyrrolidinone (CAS No. 2034406-94-3)

The compound 1-{[1-(5-Chloro-2-Methoxybenzoyl)Azetidin-3-Yl]-1H-Triazolylmethyl}Pyrrolidinone, identified by the unique chemical identifier CAS No. 2034406-94-3, represents a structurally complex molecule with significant implications in medicinal chemistry and pharmaceutical research. Its intricate architecture combines a pyrrolidinone scaffold, a triazole heterocycle, and a substituted benzoyl azetidine moiety, all of which contribute to its potential as a bioactive agent or intermediate in drug discovery programs.

The core structure of this molecule is anchored by the pyrrolidinone ring system, a five-membered lactam widely recognized for its role in modulating enzyme activity and receptor interactions. The presence of a methyl ester group at the pyrrolidinone position introduces flexibility in functionalization, enabling tailored modifications for specific therapeutic applications. The adjacent triazole ring (1H-Triazole), formed via click chemistry methodologies, is a versatile pharmacophore known for its stability, hydrogen-bonding capabilities, and ability to mimic natural product interactions with biological targets.

A critical feature of this compound is the integration of an azetidine-based subunit bearing both a chlorine substituent and a methoxy group. The azetidine ring (a four-membered nitrogen-containing heterocycle) is often associated with conformational constraints that enhance molecular rigidity, potentially improving binding affinity to protein targets such as kinases or proteases. The 5-chloro substitution on the benzene ring may influence electronic properties and hydrophobic interactions, while the methoxy group at C2 provides additional steric and electronic modulation for target specificity.